Cas no 189334-11-0 (3,3-Piperidinediethanol, 1-(phenylmethyl)-)

• Product name: 3,3-Piperidinediethanol, 1-(phenylmethyl)-
• CAS No: 189334-11-0
• MF: C₁₆H₂₅NO₂
• MW: 263.3752
• CID: 1382650
• PubChem ID: 22975600

3,3-Piperidinediethanol, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3,3-Piperidinediethanol, 1-(phenylmethyl)-
• 2-[1-benzyl-3-(2-hydroxyethyl)piperidin-3-yl]ethanol
• 189334-11-0
• DB-389879
• AKOS030538135
• 1-(Phenylmethyl)-3,3-piperidinediethanol
• DTXSID40629279
• 2,2'-(1-benzylpiperidine-3,3-diyl)diethanol
• 2,2'-(1-Benzylpiperidine-3,3-diyl)di(ethan-1-ol)

• Inchi： InChI=1S/C16H25NO2/c18-11-8-16(9-12-19)7-4-10-17(14-16)13-15-5-2-1-3-6-15/h1-3,5-6,18-19H,4,7-14H2
• InChI Key： ZDHXVSJVTMNCQX-UHFFFAOYSA-N
• SMILES： C1CC(CN(C1)CC2=CC=CC=C2)(CCO)CCO

Computed Properties

• Exact Mass: 263.18865
• Monoisotopic Mass: 263.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų
• XLogP3: 1.7

Experimental Properties

• PSA: 43.7